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Compound of Interest

Compound Name: 2-Amino-5-nitrobenzaldehyde

Cat. No.: B1606718

An In-depth Technical Guide to 2-Amino-5-nitrobenzaldehyde: Chemical Properties,
Structure, and Applications

Introduction

2-Amino-5-nitrobenzaldehyde is a substituted aromatic aldehyde that serves as a crucial
intermediate in various fields of chemical synthesis, particularly in the development of
pharmaceuticals and dyes.[1] Its unique molecular architecture, featuring an amino group, a
nitro group, and an aldehyde group on a benzene ring, provides a versatile platform for
constructing complex molecular frameworks. The interplay of these functional groups—the
nucleophilic amino group, the electron-withdrawing nitro group, and the reactive aldehyde—
imparts a distinct reactivity profile, making it a valuable precursor for a wide range of organic
transformations. This guide offers a comprehensive overview of the chemical properties,
structure, synthesis, reactivity, and applications of 2-Amino-5-nitrobenzaldehyde, tailored for
researchers, scientists, and professionals in drug development.

Core Chemical and Physical Properties
Nomenclature and Chemical Identifiers

A clear identification of a chemical compound is fundamental for scientific communication and
procurement. The key identifiers for 2-Amino-5-nitrobenzaldehyde are summarized below.
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Identifier Value

CAS Number 56008-61-8[2][3][4]

Molecular Formula C7HeN203[4][5]

Molecular Weight 166.13 g/mol [4][5][6]

IUPAC Name 2-Amino-5-nitrobenzaldehyde
Synonyms 5-Nitro-2-aminobenzaldehyde
MDL Number MFCD09834917[4][5]

Physicochemical Data

The physical properties of 2-Amino-5-nitrobenzaldehyde are critical for its handling, storage,
and application in various experimental setups.

Property Value

Appearance Yellow to orange crystalline powder
Melting Point Not consistently reported in search results.
Boiling Point Not available

Soluble in organic solvents such as ethanol,
Solubility acetone, and trifluoroacetic acid; sparingly
soluble in water.[7][8][9]

Keep in a dark place, under an inert
Storage
atmosphere, at room temperature.[4]

Molecular Structure and Spectroscopic Data

The arrangement of atoms and functional groups in 2-Amino-5-nitrobenzaldehyde dictates its
chemical behavior.

Caption: Chemical structure of 2-Amino-5-nitrobenzaldehyde.
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Spectroscopic Analysis

Spectroscopic data is essential for the structural elucidation and purity assessment of 2-
Amino-5-nitrobenzaldehyde. While specific spectra for this exact compound are not readily
available in the initial search, expected spectral features can be inferred from its structure and
data for similar compounds.

Spectroscopic Technique Expected Features

Aromatic protons (in the range of 6.0-8.5 ppm),
an aldehyde proton (around 9.5-10.5 ppm), and

1H NMR ] ] ) )
amino protons (broad signal, variable chemical
shift).[10]
Aromatic carbons, a carbonyl carbon from the
13C NMR

aldehyde group (typically >190 ppm).[10]

N-H stretching vibrations (around 3300-3500
cm~1), C=0 stretching of the aldehyde (around

IR Spectroscopy 1680-1700 cm™1), and N-O stretching of the
nitro group (around 1500-1550 cm~t and 1300-
1350 cm~1).[10]

Synthesis and Reactivity
Synthetic Approaches

The synthesis of 2-Amino-5-nitrobenzaldehyde can be achieved through multi-step reaction
sequences. A common strategy involves the modification of a commercially available
substituted benzaldehyde. For instance, one synthetic route involves the reaction of 2-chloro-5-
nitrobenzaldehyde with an appropriate amine source under controlled conditions.[1] Another
general approach is the reduction of a dinitro compound or the nitration of an amino-substituted
benzaldehyde, though the latter may lead to issues with regioselectivity.

A representative synthesis workflow is outlined below:

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b1606718?utm_src=pdf-body
https://www.benchchem.com/product/b1606718?utm_src=pdf-body
https://m.chemicalbook.com/SpectrumEN_56008-61-8_HNMR.htm
https://m.chemicalbook.com/SpectrumEN_56008-61-8_HNMR.htm
https://m.chemicalbook.com/SpectrumEN_56008-61-8_HNMR.htm
https://www.benchchem.com/product/b1606718?utm_src=pdf-body
https://www.evitachem.com/product/evt-406638
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606718?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

( )

Condensation Reaction
(Controlled Temp. & pH)

Purification
(e.g., Recrystallization,
Chromatography)

Characterization
(NMR, IR, MS)

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 2-Amino-5-nitrobenzaldehyde.

Chemical Reactivity

The reactivity of 2-Amino-5-nitrobenzaldehyde is governed by its three functional groups:

o Aldehyde Group: This group is highly reactive towards nucleophiles. It readily undergoes
condensation reactions with primary amines to form Schiff bases (imines), which are
themselves important intermediates in the synthesis of various heterocyclic compounds and
have been investigated for their biological activities.[11][12]

e Amino Group: The amino group is nucleophilic and can participate in reactions such as
acylation, alkylation, and diazotization. Its presence influences the electronic properties of
the aromatic ring, activating it towards electrophilic substitution.
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e Nitro Group: The strongly electron-withdrawing nitro group deactivates the aromatic ring
towards electrophilic substitution but facilitates nucleophilic aromatic substitution. A key
reaction of the nitro group is its reduction to an amino group, which opens up pathways to
diamino-substituted aromatic compounds. This transformation is pivotal in the synthesis of
many pharmaceutical agents.[11][13]

Applications in Drug Development and Chemical
Synthesis

2-Amino-5-nitrobenzaldehyde is a valuable building block in organic synthesis, with
significant applications in the pharmaceutical and dye industries.

Intermediate for Heterocyclic Synthesis

The compound is a precursor for the synthesis of a variety of heterocyclic systems. For
example, the reduction of the nitro group to an amine, followed by intramolecular condensation
with the aldehyde, can lead to the formation of quinoline-based structures, which are prevalent
in many biologically active molecules.[13] Its derivatives are also used in the synthesis of
quinazolines, which are known antimetabolites.[1]

Role in Pharmaceutical Synthesis

This molecule serves as an important intermediate in the synthesis of active pharmaceutical
ingredients (APIs). For instance, it is a key starting material for the synthesis of intermediates
used in the production of Ambroxol, a widely used mucolytic agent.[14] The ability to selectively
manipulate its functional groups allows for the construction of complex molecular scaffolds
found in various therapeutic agents.
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Caption: Role of 2-Amino-5-nitrobenzaldehyde in a drug discovery workflow.

Safety, Handling, and Storage

Proper handling and storage of 2-Amino-5-nitrobenzaldehyde are crucial to ensure laboratory

safety.
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Hazard Identification

Based on safety data for structurally related compounds like 2-nitrobenzaldehyde and other
amino-nitro aromatics, 2-Amino-5-nitrobenzaldehyde should be handled as a hazardous
substance. Potential hazards include:

o Acute Toxicity (Oral): May be harmful if swallowed.[15]
o Skin Corrosion/Irritation: May cause skin irritation.[15]
o Eye Damage/Irritation: May cause serious eye irritation.[15]

o Respiratory Irritation: May cause respiratory irritation.

Experimental Protocol for Safe Handling

e Engineering Controls: All manipulations should be carried out in a well-ventilated area,
preferably within a chemical fume hood.[16]

o Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or a face shield.[16]
o Hand Protection: Wear suitable chemical-resistant gloves (e.g., nitrile rubber).[16]
o Body Protection: Wear a lab coat and closed-toe shoes.

e Handling Procedures:

[¢]

Avoid generating dust.[17]

[¢]

Avoid contact with skin, eyes, and clothing.[17]

o

Wash hands thoroughly after handling.[15]

o

Keep away from incompatible materials such as strong oxidizing agents.[7]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[15] Keep
in a dark place under an inert atmosphere.[4]
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First-Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[15]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water. If irritation persists, seek medical attention.[15]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and get medical attention.[15]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[15]

Conclusion

2-Amino-5-nitrobenzaldehyde is a highly valuable and versatile chemical intermediate. Its
trifunctional nature provides a rich platform for a multitude of chemical transformations, making
it an essential building block in the synthesis of pharmaceuticals, dyes, and other complex
organic molecules. A thorough understanding of its chemical properties, reactivity, and safe
handling protocols is paramount for its effective and safe utilization in research and
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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